Cas no 648439-19-4 ((3-Bromo-5-methylphenyl)methanol)

• Product Name: (3-Bromo-5-methylphenyl)methanol
• CAS No: 648439-19-4
• MF: C₈H₉BrO
• MW: 201.060461759567
• MDL: MFCD18204791
• CID: 414367
• PubChem ID: 22983157
• Update Time: 2025-06-27

(3-Bromo-5-methylphenyl)methanol Chemical and Physical Properties

Names and Identifiers

• (3-Bromo-5-methylphenyl)methanol
• 3-bromo-5-methylBenzenemethanol
• 3-BROMO-5-METHYLBENZYL ALCOHOL
• Benzenemethanol, 3-bromo-5-methyl-
• Benzenemethanol,3-bromo-5-methyl
• AB87328
• BDWFMACVHHSBRM-UHFFFAOYSA-N
• SY030661
• EN300-182392
• MFCD18204791
• AKOS022176230
• CS-0139242
• 3-bromo-5-methylbenzylalcohol
• DS-7705
• 648439-19-4
• A867810
• DTXSID50629321
• YAB43919
• SCHEMBL378719
• 3-Bromo-5-methylbenzyl alchol
• DB-366246

• MDL： MFCD18204791
• Inchi： 1S/C8H9BrO/c1-6-2-7(5-10)4-8(9)3-6/h2-4,10H,5H2,1H3
• InChI Key： BDWFMACVHHSBRM-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)C=C(CO)C=1

Computed Properties

• Exact Mass: 199.98400
• Monoisotopic Mass: 199.98368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23000
• LogP: 2.24980

Additional information on (3-Bromo-5-methylphenyl)methanol

Comprehensive Overview of (3-Bromo-5-methylphenyl)methanol (CAS No. 648439-19-4): Properties, Applications, and Industry Insights

(3-Bromo-5-methylphenyl)methanol (CAS No. 648439-19-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This aromatic alcohol, characterized by a bromine substituent at the 3-position and a methyl group at the 5-position of the phenyl ring, serves as a versatile intermediate in synthetic chemistry. Its molecular formula, C₈H₉BrO, and molecular weight of 201.06 g/mol make it a valuable building block for designing complex molecules.

In recent years, the demand for halogenated aromatic compounds like (3-Bromo-5-methylphenyl)methanol has surged, driven by their role in developing active pharmaceutical ingredients (APIs) and crop protection agents. Researchers frequently search for "synthesis of brominated benzyl alcohols" or "CAS 648439-19-4 supplier," reflecting its commercial and academic relevance. The compound’s electron-withdrawing bromine group enhances its reactivity in cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in modern drug discovery.

From a physicochemical perspective, (3-Bromo-5-methylphenyl)methanol typically appears as a white to off-white crystalline solid with a melting point range of 80–85°C. Its solubility profile—moderate in polar organic solvents like ethanol and acetone but low in water—makes it suitable for diverse reaction conditions. Analytical techniques such as HPLC, GC-MS, and NMR spectroscopy are commonly employed to verify its purity, a critical factor for industries adhering to Good Manufacturing Practices (GMP).

The compound’s applications extend to material science, where it acts as a precursor for liquid crystals and polymeric materials. Innovators exploring "sustainable halogenated intermediates" or "green chemistry alternatives" often evaluate derivatives of 648439-19-4 due to their balance of reactivity and stability. Furthermore, its potential in photocatalysis and OLED development aligns with the global shift toward energy-efficient technologies.

Regulatory compliance and safety remain paramount when handling (3-Bromo-5-methylphenyl)methanol. While not classified as hazardous under standard protocols, proper storage in cool, dry environments away from oxidizers is recommended. Material Safety Data Sheets (MSDS) provide detailed guidelines, emphasizing the importance of personal protective equipment (PPE) during laboratory use.

Market trends indicate growing interest in custom synthesis and contract manufacturing of niche intermediates like CAS 648439-19-4. Suppliers catering to "high-purity brominated aromatics" or "tailor-made chemical building blocks" are leveraging advanced continuous flow chemistry techniques to meet demand. As industries prioritize cost-effective scalability, innovations in catalytic bromination methods are further enhancing the compound’s accessibility.

In conclusion, (3-Bromo-5-methylphenyl)methanol exemplifies the intersection of synthetic utility and industrial applicability. Its role in cutting-edge research—from drug formulation to advanced materials—underscores its enduring value. For researchers and procurement specialists, understanding its properties and market dynamics is essential to harnessing its full potential in next-generation chemical solutions.